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Compound of Interest

Compound Name:
3-(1-Pyrrolidylmethyl)benzoic Acid

Hydrochloride

Cat. No.: B1288085 Get Quote

CAS Number: 887922-93-2

Disclaimer: This document summarizes the publicly available technical data for 3-(1-
Pyrrolidylmethyl)benzoic Acid Hydrochloride. Comprehensive scientific literature detailing

its synthesis, pharmacology, and toxicology is not readily available. Therefore, this guide

presents the existing information, primarily from chemical suppliers, and highlights the current

knowledge gaps.

Chemical and Physical Properties
3-(1-Pyrrolidylmethyl)benzoic Acid Hydrochloride is a solid organic compound.[1] The

majority of available data pertains to its basic physicochemical characteristics, which are crucial

for laboratory handling, storage, and preliminary experimental design.
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Property Value Reference

CAS Number 887922-93-2 [1]

Molecular Formula C₁₂H₁₆ClNO₂ [2]

Molecular Weight 241.71 g/mol [1]

Physical State Solid [1]

Melting Point 166 to 170 °C [3]

MDL Number MFCD08690301 [1]

Synthesis and Characterization
Detailed experimental protocols for the synthesis of 3-(1-Pyrrolidylmethyl)benzoic Acid
Hydrochloride are not described in the available search results. However, a general synthetic

pathway can be inferred from its chemical structure, likely involving the reaction of a benzoic

acid derivative with pyrrolidine, followed by hydrochloride salt formation. A generalized workflow

for such a synthesis is proposed below.

Hypothetical Synthesis Workflow
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Caption: Hypothetical synthesis workflow for 3-(1-Pyrrolidylmethyl)benzoic Acid
Hydrochloride.

Biological and Pharmacological Data
There is a significant lack of information regarding the mechanism of action, pharmacological

effects, and toxicological profile of 3-(1-Pyrrolidylmethyl)benzoic Acid Hydrochloride in the
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public domain. The search results did not yield any preclinical or clinical studies. One supplier

identifies it as a "fragment," suggesting it may be used in fragment-based drug discovery.[4]

Safety and Handling
Safety information is provided by chemical suppliers. The compound is associated with the

following hazard and precautionary statements:

Hazard Statements Precautionary Statements

H302: Harmful if swallowed
P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.

H315: Causes skin irritation

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Storage: Store in a room temperature, inert atmosphere.[3]

Logical Relationship of Available Data
The currently available information is limited and primarily serves to identify the compound and

provide basic safety guidance for its handling. The relationship between the available data

points is straightforward, as depicted in the diagram below.
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Caption: Logical relationship of available data for the target compound.

Conclusion and Future Directions
3-(1-Pyrrolidylmethyl)benzoic Acid Hydrochloride is a commercially available compound

with well-defined basic chemical properties. However, there is a clear absence of published

research on its synthesis, biological activity, and potential therapeutic applications. For

researchers and drug development professionals, this compound represents a starting point for

investigation. Future work should focus on:

Development and publication of a detailed, reproducible synthetic protocol.

In vitro screening to identify potential biological targets.

In vivo studies to determine its pharmacokinetic and pharmacodynamic properties.

Comprehensive toxicological evaluation.

Without such fundamental research, the potential of 3-(1-Pyrrolidylmethyl)benzoic Acid
Hydrochloride as a lead compound or research tool remains unknown.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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